![molecular formula C18H26N2O3 B6123352 N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide](/img/structure/B6123352.png)
N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide, commonly known as eticlopride, is a selective dopamine D2 receptor antagonist. It is a widely used research tool in the field of neuroscience and has been extensively studied for its mechanism of action and physiological effects.
Mechanism of Action
Eticlopride acts as a competitive antagonist at dopamine D2 receptors, thereby blocking the binding of dopamine to these receptors. This results in a decrease in dopamine-mediated signaling, leading to a reduction in the physiological effects of dopamine.
Biochemical and Physiological Effects:
The blockade of dopamine D2 receptors by eticlopride has been shown to have various physiological effects such as decreased locomotor activity, reduced food intake, and altered reward processing. It has also been shown to modulate the release of other neurotransmitters such as glutamate and GABA.
Advantages and Limitations for Lab Experiments
Eticlopride is a highly selective dopamine D2 receptor antagonist and has been extensively studied for its mechanism of action and physiological effects. However, it has certain limitations such as its short half-life and poor solubility in water, which can affect its pharmacokinetics and bioavailability.
Future Directions
There are several future directions for research related to eticlopride. One area of interest is the development of more potent and selective dopamine D2 receptor antagonists for use in research and potential therapeutic applications. Another area of interest is the study of the effects of eticlopride on other neurotransmitter systems and their interactions with dopamine signaling. Additionally, the development of new methods for drug delivery and formulation could improve the pharmacokinetics and bioavailability of eticlopride for use in research and potential therapeutic applications.
In conclusion, eticlopride is a valuable research tool in the field of neuroscience and has been extensively studied for its mechanism of action and physiological effects. Further research is needed to fully understand its potential therapeutic applications and to develop more potent and selective dopamine D2 receptor antagonists.
Synthesis Methods
Eticlopride can be synthesized using a multi-step process involving the reaction of 4-methoxyphenethylamine with ethyl 3-oxopiperidine-4-carboxylate, followed by N-methylation and cyclization. The final product is obtained after purification and isolation.
Scientific Research Applications
Eticlopride is used as a research tool to study the role of dopamine receptors in various physiological and pathological conditions. It has been used in studies related to addiction, Parkinson's disease, schizophrenia, and other neurological disorders.
properties
IUPAC Name |
N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-4-19(2)18(22)15-7-10-17(21)20(13-15)12-11-14-5-8-16(23-3)9-6-14/h5-6,8-9,15H,4,7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STXSZUMWMNFSJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1CCC(=O)N(C1)CCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.